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Compound of Interest

Compound Name: 2-Amino-3-benzyloxypyridine

Cat. No.: B018056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for 2-
Amino-3-benzyloxypyridine, a key intermediate in pharmaceutical research and

development. This document details the starting materials, experimental protocols, and

quantitative data to support the efficient and reliable synthesis of this compound.

Core Synthesis Pathway: Benzylation of 2-Amino-3-
hydroxypyridine
The most prevalent and well-documented method for the synthesis of 2-Amino-3-
benzyloxypyridine involves the benzylation of 2-amino-3-hydroxypyridine. This reaction is

typically carried out in a biphasic system using a phase transfer catalyst.
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Reaction Conditions

2-Amino-3-hydroxypyridine

NaOH (aq) / Organic Solvent

2-Amino-3-benzyloxypyridine

Benzyl Chloride

Phase Transfer Catalyst
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Reagents

Reagents

Conditions

Furfural

Chlorine or Bromine
in Aqueous Solution Ring-Opened Intermediate

Ring-opening

Ammonium Sulfamate Solution 2-Amino-3-hydroxypyridine Sulfonate

Reaction

Alkaline Hydrolysis 2-Amino-3-hydroxypyridine

Hydrolysis
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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